2,6-Dibromo-4-fluorobenzene-1-sulfonyl chloride

• IUPAC Name: 2,6-dibromo-4-fluorobenzenesulfonyl chloride
• InChI: InChI=1S/C6H2Br2ClFO2S/c7-4-1-3(10)2-5(8)6(4)13(9,11)12/h1-2H
• InChI Key: DAADGLRHZJNIPX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)S(=O)(=O)Cl)Br)F
• Molecular Formula: C6H2Br2ClFO2S
• Molecular Weight: 352.40 g/mol
• CAS No.: 954273-63-3

Description

2,6-Dibromo-4-fluorobenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C6H2Br2ClFO2S and its molecular weight is 352.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis of High-Purity Fluorobenzene Derivatives

2,6-Dibromo-4-fluorobenzene-1-sulfonyl chloride is involved in the synthesis of high-purity fluorobenzene derivatives, such as 1-chloro-2,6-difluorobenzene. This process is essential for producing active ingredients in agricultural and pharmaceutical applications. The use of sulfonyl chloride facilitates the selective substitution of fluorine atoms, resulting in high-purity products (Moore, 2003).

Role in Antibacterial Agent Synthesis

The compound is utilized in the synthesis of new sulfone derivatives with antibacterial properties. For instance, 2-(4-fluorobenzene-1-sulfonyl)-N′-(4-fluorobenzene-1-sulfonyl)acetohydrazide, a derivative, showed effective antibacterial activities against certain bacterial strains, outperforming some conventional antibacterial agents (Li, Zhou, Liu, & Wang, 2020).

Application in Polymer Synthesis

This chemical plays a significant role in the synthesis of novel polymers. For example, it is used in preparing sulfonated polyamides with high thermal stability and excellent solubility in organic solvents, which have potential applications in various industrial fields (Xiao-Ling Liu et al., 2013).

Use in Novel Catalysis and Reaction Studies

This compound is instrumental in studying catalytic reactions and synthesis processes. For instance, it is involved in the study of solvation bifunctional catalysis of sulfonyl chlorides, providing insights into the influence of substrate structure on reaction rates and pathways (Ivanov, Mikhailov, Gnedin, Lebedukho, & Korolev, 2005).

Development of Fluorinated Materials

This compound is used in the preparation of fluorinated materials such as fluorinated polyamides. These materials exhibit unique properties like low dielectric constants and high thermal stability, making them suitable for advanced applications in electronics and materials science (Xiao-Ling Liu et al., 2013).